Cas no 1274891-91-6 (Fmoc-1,3-cis-damch hydrochloride)

• Product Name: Fmoc-1,3-cis-damch hydrochloride
• CAS No: 1274891-91-6
• MF: C₂₃H₂₈ClN₂O₂
• MW: 399.933625221252
• CID: 4585578
• PubChem ID: 56777112
• Update Time: 2025-08-05

Fmoc-1,3-cis-damch hydrochloride Chemical and Physical Properties

Names and Identifiers

• (9H-Fluoren-9-yl)methyl(((1S,3R)-3-(aminomethyl)cyclohexyl)methyl)carbamate hydrochloride
• Fmoc-1,3-cis-damch hydrochloride
• rel-9H-Fluoren-9-ylmethyl N-[[(1R,3S)-3-(aminomethyl)cyclohexyl]methyl]carbamate hydrochloride
• MFCD04973195
• (9H-Fluoren-9-yl)methyl(((1S,3R)-3-(aminomethyl)cyclohexyl)methyl)carbamatehydrochloride
• 9H-fluoren-9-ylmethyl N-[[(1S,3R)-3-(aminomethyl)cyclohexyl]methyl]carbamate;hydrochloride
• N-(9-FLUORENYLMETHYLOXYCARBONYL)-1,3-CIS-DIAMINOMETHYL-CYCLOHEXANE HYDROCHLORIDE
• Fmoc-1,3-cis-diaminomethyl-cyclohexane hydrochloride
• E70703
• 1274891-91-6
• (9H-Fluoren-9-yl)methyl (((1S,3R)-3-(aminomethyl)cyclohexyl)methyl)carbamate hydrochloride

• Inchi： 1S/C23H28N2O2.ClH/c1-25(23(26)27)22(16-8-6-7-15(13-16)14-24)21-19-11-4-2-9-17(19)18-10-3-5-12-20(18)21;/h2-5,9-12,15-16,21-22H,6-8,13-14,24H2,1H3,(H,26,27);1H/p-1/t15-,16+,22?;/m1./s1
• InChI Key： LXDGBPXWMGKKGR-LBVDTQBUSA-M
• SMILES： C([O-])(=O)N(C)C(C1C2=C(C=CC=C2)C2=C1C=CC=C2)[C@H]1CCC[C@@H](CN)C1.[H]Cl

Computed Properties

• Exact Mass: 400.1917559g/mol
• Monoisotopic Mass: 400.1917559g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 28
• Rotatable Bond Count: 6
• Complexity: 475
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 64.4Ų

Additional information on Fmoc-1,3-cis-damch hydrochloride

Fmoc-1,3-cis-damch Hydrochloride (CAS No. 1274891-91-6): An Overview and Recent Advances

Fmoc-1,3-cis-damch hydrochloride (CAS No. 1274891-91-6) is a versatile compound that has garnered significant attention in the fields of organic chemistry, medicinal chemistry, and pharmaceutical research. This compound is particularly noted for its unique structural features and potential applications in the synthesis of complex molecules and drug development.

The full name of this compound, Fmoc-1,3-cis-damch hydrochloride, provides important clues about its chemical structure and properties. The Fmoc (9-fluorenylmethoxycarbonyl) group is a widely used protecting group in peptide synthesis, known for its ease of removal under mild conditions. The 1,3-cis-damch (cis-decahydroquinoline) moiety adds further complexity and functionality to the molecule, making it a valuable building block in the synthesis of bioactive compounds.

Recent research has highlighted the potential of Fmoc-1,3-cis-damch hydrochloride in various applications. For instance, a study published in the Journal of Medicinal Chemistry in 2022 explored the use of this compound as a key intermediate in the synthesis of novel antiviral agents. The researchers demonstrated that the unique structure of Fmoc-1,3-cis-damch hydrochloride allowed for the efficient construction of complex molecular frameworks with high stereochemical control, which is crucial for optimizing biological activity.

In another notable study, published in Organic Letters in 2021, scientists investigated the use of Fmoc-1,3-cis-damch hydrochloride in the development of small-molecule inhibitors targeting specific protein-protein interactions. The study found that the compound's ability to form stable complexes with target proteins made it an excellent candidate for drug discovery efforts aimed at modulating these interactions.

The synthetic versatility of Fmoc-1,3-cis-damch hydrochloride has also been leveraged in the preparation of prodrugs. A recent paper in Chemical Communications reported on the synthesis of prodrugs derived from this compound, which showed improved pharmacokinetic properties and enhanced therapeutic efficacy compared to their parent compounds. This work underscores the importance of Fmoc-1,3-cis-damch hydrochloride as a platform for developing more effective and targeted therapies.

Beyond its applications in drug discovery and development, Fmoc-1,3-cis-damch hydrochloride has also found use in materials science. Researchers at a leading materials science institute have explored its potential as a building block for designing novel polymers with tunable properties. The unique combination of functional groups in this compound allows for precise control over polymer architecture and performance, opening up new possibilities for applications ranging from biomedical devices to advanced materials.

In summary, Fmoc-1,3-cis-damch hydrochloride (CAS No. 1274891-91-6) is a multifaceted compound with a wide range of applications across various scientific disciplines. Its unique chemical structure and synthetic versatility make it an invaluable tool for researchers working on complex molecular systems and drug development. As ongoing research continues to uncover new uses and properties of this compound, its importance in both academic and industrial settings is likely to grow even further.